Cas no 2228084-82-8 (methyl 2-amino-2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetate
• CAS No: 2228084-82-8
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• CID: 5835231
• PubChem ID: 165761764
• Update Time: 2025-06-11

methyl 2-amino-2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetate
• methyl 2-amino-2-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropyl]acetate
• 2228084-82-8
• EN300-2001679

• Inchi： 1S/C10H17NO4S/c1-15-9(12)8(11)10(3-4-10)7-2-5-16(13,14)6-7/h7-8H,2-6,11H2,1H3
• InChI Key： OPBADJOLWIIFDY-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(C(C(=O)OC)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 247.08782920g/mol
• Monoisotopic Mass: 247.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 94.8Ų

Additional information on methyl 2-amino-2-1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropylacetate

Methyl 2-Amino-2-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)cyclopropylacetate: An Overview of CAS No. 2228084-82-8

Methyl 2-amino-2-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)cyclopropylacetate (CAS No. 2228084-82-8) is a unique and complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acid derivatives and is characterized by its intricate molecular structure, which includes a cyclopropyl ring, an amino group, and a thiolane moiety with a dioxo functional group.

The chemical structure of methyl 2-amino-2-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)cyclopropylacetate (MATA) is highly significant due to its potential for forming stable and bioactive conformations. The presence of the cyclopropyl ring imparts rigidity to the molecule, which can influence its binding properties and biological activity. The thiolane moiety, particularly with the dioxo functional group, adds further complexity and reactivity to the compound. This combination of structural features makes MATA a promising candidate for various therapeutic applications.

Recent studies have explored the potential of MATA in the context of drug discovery and development. One notable area of research is its use as a scaffold for designing novel inhibitors of specific enzymes involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the ability of MATA derivatives to inhibit the activity of protein kinases, which are key targets in cancer therapy. The results showed that certain MATA derivatives exhibited potent and selective inhibition of specific protein kinases, suggesting their potential as lead compounds for further optimization.

In addition to its enzymatic inhibition properties, MATA has also been studied for its potential as an antimicrobial agent. A research team from the University of California, San Francisco, reported in the Antimicrobial Agents and Chemotherapy (2023) that MATA derivatives demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the importance of the thiolane moiety in conferring antimicrobial activity and suggested that further modifications could enhance this property.

The synthesis of methyl 2-amino-2-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)cyclopropylacetate is a challenging but well-documented process. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the reaction of a cyclopropyl carboxylic acid derivative with an appropriate amino thiolane precursor, followed by esterification with methanol. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

The physical and chemical properties of MATA are also important considerations for its practical applications. It is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in solution-based assays and formulations.

In terms of safety and handling, MATA should be treated with care due to its potential reactivity and sensitivity to certain conditions. It is recommended to store the compound under inert atmosphere at low temperatures to maintain its stability. Additionally, appropriate personal protective equipment (PPE) should be used when handling MATA to prevent skin contact or inhalation.

The future prospects for methyl 2-amino-2-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)cyclopropylacetate are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce any potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the therapeutic potential of this compound.

In conclusion, methyl 2-amino-2-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)cyclopropylacetate (CAS No. 2228084-82-8) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to advance, it is likely that new applications for MATA will be discovered, further solidifying its importance in the field.